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Compound of Interest

Compound Name: 2-Aminoimidazole hemisulfate

Cat. No.: B023318 Get Quote

Essential Guide to Handling 2-Aminoimidazole
Hemisulfate
For researchers, scientists, and professionals in drug development, the safe handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential, step-by-step procedures for the safe

use of 2-Aminoimidazole hemisulfate, a compound frequently utilized in pharmaceutical

research. Adherence to these guidelines is critical for maintaining a safe laboratory

environment and complying with regulatory standards.

Hazard Identification and Safety Summary
2-Aminoimidazole hemisulfate is classified as a hazardous chemical that can cause skin

irritation, serious eye irritation, and may lead to respiratory irritation.[1][2][3][4][5][6] It is crucial

to adhere to the following safety precautions.

Signal Word: Warning[1][2]

Hazard Statements:

H315: Causes skin irritation.[1][2][5]

H319: Causes serious eye irritation.[1][2][5]
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H335: May cause respiratory irritation.[1][2]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1][2][5]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][2][5]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[1][2][5]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1][2][5]

Physicochemical Properties
A summary of the key physical and chemical properties of 2-Aminoimidazole hemisulfate is

provided below.

Property Value

Chemical Formula C₃H₅N₃ · 0.5H₂SO₄

Molecular Weight 132.13 g/mol [1]

Appearance Crystals or solid[2]

Storage Temperature
Store in a cool, dry, well-ventilated place. Keep

container tightly closed.[3]

Operational Plan: Handling 2-Aminoimidazole
Hemisulfate
This section outlines the step-by-step procedures for safely handling 2-Aminoimidazole
hemisulfate in a laboratory setting.

Personal Protective Equipment (PPE) Protocol
Proper PPE is the first line of defense against chemical exposure. The following PPE must be

worn at all times when handling 2-Aminoimidazole hemisulfate.
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PPE Category Specifications

Eye Protection

Chemical safety goggles meeting European

standard EN 166 or OSHA's regulations in 29

CFR 1910.133 are required.[2][6] A face shield

should be used in addition to goggles when

there is a risk of splashing.[2]

Hand Protection

Wear appropriate chemical-resistant protective

gloves.[1][2][4] Nitrile gloves are a common and

effective choice for incidental contact.[2]

Body Protection

A flame-resistant lab coat should be worn and

fully buttoned to protect the body and clothing.

[2] Wear appropriate protective clothing to

prevent skin exposure.[1][4]

Footwear
Closed-toed shoes must be worn in the

laboratory.[2]

Respiratory Protection

Under normal laboratory conditions with

adequate ventilation, respiratory protection is

not typically required.[1][2] For large-scale use

or in emergencies, a NIOSH/MSHA or European

Standard EN 136 approved respirator is

recommended.[7]

Handling and Use Protocol
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Preparation

Handling

Post-Handling

Work in a well-ventilated area (e.g., chemical fume hood).

Gather all necessary materials and PPE.

Weigh the solid in a designated area, avoiding dust generation.

Proceed to handling

Carefully transfer the solid to the reaction vessel.

Clean the work area and any contaminated equipment.

After use

Wash hands and any exposed skin thoroughly.

Click to download full resolution via product page

Diagram 1: Experimental workflow for handling 2-Aminoimidazole hemisulfate.

Preparation:

Always work in a well-ventilated area, such as a chemical fume hood.[3]
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Ensure all required PPE is correctly worn before handling the chemical.[2]

Handling:

Avoid creating dust when handling the solid material.[2][3]

Avoid direct contact with the skin, eyes, or clothing.[3]

Weigh the required amount in a tared, sealed container to prevent dust dispersion.[2]

When preparing solutions, slowly add the solid to the solvent to prevent splashing.[2]

Post-Handling:

After handling, wash hands and any exposed skin thoroughly.[2][3]

Clean and decontaminate the work area and any equipment used.

Emergency First-Aid Procedures
Exposure Route First-Aid Measures

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. Get

medical attention.[1]

Skin Contact

Wash off immediately with soap and plenty of

water while removing all contaminated clothes

and shoes. Get medical attention if irritation

develops and persists.[1]

Inhalation
Remove to fresh air. If not breathing, give

artificial respiration. Get medical attention.[1][3]

Ingestion

Clean mouth with water and drink plenty of

water afterwards. Do not induce vomiting. Get

medical attention.[3]

Accidental Release and Disposal Plan
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Spill Containment and Cleanup
Ensure adequate ventilation and wear appropriate PPE.[2]

For small spills, carefully sweep up the solid material, avoiding dust generation, and place it

into a suitable, labeled container for disposal.[3][6]

For large spills, contain the material and follow your institution's emergency procedures.

Disposal Procedure
Waste 2-Aminoimidazole hemisulfate is classified as hazardous waste and must be disposed

of in accordance with local, state, and federal regulations.[1][7]
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Waste Collection

Labeling

Disposal

Collect waste in a designated, labeled, and sealed container.

Do not mix with other chemical waste.

Label the container with 'Hazardous Waste' and the full chemical name.

Prepare for disposal

Contact your institution's Environmental Health and Safety (EHS) office.

Initiate disposal process

Follow their procedures for hazardous waste pickup and disposal.

Click to download full resolution via product page

Diagram 2: Logical relationship for the disposal of 2-Aminoimidazole hemisulfate.

Waste Collection:

Collect waste in a designated, compatible, and leak-proof container with a secure lid.[7]

Do not mix 2-Aminoimidazole hemisulfate waste with other chemical waste.[7]

Labeling:
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Clearly label the waste container as "Hazardous Waste" and include the full chemical

name: "2-Aminoimidazole hemisulfate".[7]

Storage:

Store the waste container in a designated, secure area away from incompatible materials.

Disposal:

Dispose of the waste through a licensed hazardous waste disposal company, following all

institutional and regulatory guidelines.[1][7] Contact your institution's Environmental Health

and Safety (EHS) department for specific procedures.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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